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Compound of Interest

Compound Name: Direct red 79

Cat. No.: B162066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Direct Red
79, a disazo dye, in various solvents. The information presented herein is intended to support

research, development, and quality control activities where this dye is utilized. This document

summarizes key solubility data, outlines experimental protocols for solubility determination, and

provides a logical workflow for assessing dye solubility.

Core Solubility Data
Direct Red 79 exhibits its highest solubility in aqueous solutions, with solubility increasing at

higher temperatures. Its solubility in common organic solvents is limited. The following table

summarizes the available quantitative and qualitative solubility data for Direct Red 79.
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Solvent Temperature (°C) Solubility Source

Water 20 2.14 g/L [1]

Water 60 15 g/L [1][2][3]

Water 97 24 g/L [1][2][3]

Ethanol Not Specified Slightly Soluble [2][3][4]

Ethylene Glycol Ether Not Specified Slightly Soluble [1]

Other Organic

Solvents
Not Specified Insoluble [2][3][4]

Qualitative Observations:

In water, Direct Red 79 dissolves to form a red to blue-light red solution.[2][3][4]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of Direct Red 79 are not

readily available in the public domain, several established methodologies for assessing the

solubility of dyes can be adapted. The choice of method often depends on the solvent, the

required precision, and the available equipment.

Gravimetric Method
This is a common and straightforward method for determining the saturation solubility of a dye

in a particular solvent.

Methodology:

Supersaturation: An excess amount of Direct Red 79 is added to a known volume of the

solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure that equilibrium is reached and the solution is saturated.
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Separation: The undissolved dye is separated from the saturated solution by filtration or

centrifugation. Care must be taken to maintain the temperature during this step to prevent

precipitation.

Solvent Evaporation: A known volume of the clear, saturated filtrate is carefully transferred to

a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in

an oven or under vacuum) until a constant weight of the dissolved dye is obtained.

Calculation: The solubility is calculated by dividing the mass of the dissolved dye by the

volume of the solvent used.

Spectrophotometric Method
This method is suitable for colored compounds like Direct Red 79 and relies on the Beer-

Lambert law.

Methodology:

Calibration Curve: A series of standard solutions of Direct Red 79 with known concentrations

in the solvent of interest are prepared. The absorbance of each standard is measured at the

wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer. A calibration

curve of absorbance versus concentration is then plotted.

Saturated Solution Preparation: A saturated solution of Direct Red 79 is prepared as

described in the gravimetric method (steps 1 and 2).

Dilution and Measurement: A small, accurately measured volume of the clear, saturated

solution is diluted with a known volume of the solvent to bring the absorbance within the

linear range of the calibration curve. The absorbance of the diluted solution is then measured

at λmax.

Calculation: The concentration of the diluted solution is determined from the calibration

curve. The original concentration of the saturated solution, and thus the solubility, is then

calculated by taking the dilution factor into account.

"Solubility Titration" Method
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This is a rapid method, particularly for sparingly soluble compounds, that relies on detecting the

point at which solubility is exceeded.[5]

Methodology:

Initial Solution: A known volume of the solvent is placed in a suitable container.

Incremental Addition: Small, known amounts of Direct Red 79 are incrementally added to

the solvent with continuous stirring.

Monitoring: After each addition, the solution is monitored for an abrupt change in a physical

property, such as light scattering or extinction, using a spectrophotometer or nephelometer.

[5]

Endpoint Determination: The point at which a sharp increase in light scattering or extinction

is observed indicates that the solubility limit has been reached. The solubility is then

calculated based on the total amount of dye added up to that point.[5]

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for determining the solubility of a dye such

as Direct Red 79.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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